![molecular formula C20H30ClN3O3S B2681339 1-(4-chlorophenyl)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)cyclopentanecarboxamide CAS No. 2034356-57-3](/img/structure/B2681339.png)
1-(4-chlorophenyl)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-chlorophenyl)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C20H30ClN3O3S and its molecular weight is 427.99. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
CB1 Cannabinoid Receptor Antagonism
The compound SR141716, a structural analog of 1-(4-chlorophenyl)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)cyclopentanecarboxamide, has been identified as a potent and selective antagonist for the CB1 cannabinoid receptor. This discovery is significant for understanding molecular interactions and developing unified pharmacophore models for CB1 receptor ligands, which are crucial in the field of cannabinoid research (Shim et al., 2002).
Antiserotonin and Antihistaminic Properties
Compounds related to this compound, such as cyproheptadine, have demonstrated notable antihistaminic and antiserotonin actions. This makes them relevant in various experimental contexts for understanding the mechanisms underlying their pharmacological effects (Stone et al., 1961).
Potential SPECT Radioligand
The synthesis and iodine-123 labeling of AM251, an analog of SR141716A in which a 4-chlorophenyl group is replaced by 4-iodophenyl, highlights the potential of these compounds as SPECT (Single Photon Emission Computed Tomography) radioligands. This application is particularly relevant for brain imaging and studying the cannabinoid CB1 receptor in the brain (Lan, Gatley, & Makriyannis, 1996).
Stevens Rearrangement Studies
Research involving 1,3,3-trimethyl-2-(p-chlorophenyl)-4-methylenepiperidine, a compound related to the molecule of interest, has contributed to the understanding of Stevens rearrangement, a significant reaction in organic chemistry. This study aids in the comprehension of structural and stereochemical assignments in heterocyclic chemistry (Bosch et al., 1981).
CCR5 Receptor Antagonism
The compound 873140, which shares structural similarities with this compound, is a potent noncompetitive allosteric antagonist of the CCR5 receptor. This discovery is crucial for understanding HIV-1 and the development of antiviral drugs (Watson et al., 2005).
Properties
IUPAC Name |
1-(4-chlorophenyl)-N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]cyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30ClN3O3S/c1-23(2)28(26,27)24-13-9-16(10-14-24)15-22-19(25)20(11-3-4-12-20)17-5-7-18(21)8-6-17/h5-8,16H,3-4,9-15H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKBCAKFDSSZBAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1CCC(CC1)CNC(=O)C2(CCCC2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.